Cas no 4877-08-1 (PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER)

PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER structure
4877-08-1 structure
Product name:PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
CAS No:4877-08-1
MF:C11H17O4P
MW:244.224
CID:3495651
PubChem ID:3014326

PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
    • Ethyl p-tolyl phosphate
    • SCHEMBL3294100
    • 4877-08-1
    • UBSNERLLCAIDQQ-UHFFFAOYSA-N
    • Phosphoric acid, diethyl 4-methylphenyl ester
    • Diethyl 4-methylphenyl phosphate
    • Diethyl p-tolyl phosphate
    • Inchi: InChI=1S/C11H17O4P/c1-4-13-16(12,14-5-2)15-11-8-6-10(3)7-9-11/h6-9H,4-5H2,1-3H3
    • InChI Key: UBSNERLLCAIDQQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 215.04732
  • Monoisotopic Mass: 215.04732
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Boiling Point: 315.6°C at 760 mmHg
  • Flash Point: 144.7°C
  • PSA: 65.57000
  • LogP: 2.51070

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